Cas no 1669-44-9 (3-Octen-2-one)

3-Octen-2-one Properties

Names and Identifiers

• 3-Octen-2-one
• FEMA 3416
• TRANS-3-OCTEN-2-ONE
• (E)-Oct-3-en-2-one
• 3-Octen-2-one, (E)-
• 3-Oct-3-en-2-one
• oct-3-en-2-one
• 1-Hexenyl methyl ketone
• (3E)-3-Octen-2-one
• 1-Hexenylmethyl ketone
• 3-Octen-2-one,98%
• 3-OCTEN-2-ONE 98%
• trans-3-Octen-2-one, analytical standard
• ZCFOBLITZWHNNC-VOTSOKGWSA-
• E-3-Octen-2-one
• FEMA No. 3416
• EINECS 216-793-3
• O0252
• AS-76056
• J-010323
• 1669-44-9
• 3E-octen-2-one
• M26AH283XV
• CHEMBL4062155
• (3E)-3-Octen-2-one #
• CHEBI:89712
• MFCD00015565
• EN300-7613585
• LMFA12000009
• 3-Octen-2-one,(3E)-
• 3-OCTEN-2-ONE [FHFI]
• 18402-82-9
• ZCFOBLITZWHNNC-UHFFFAOYSA-N
• BAA66944
• CS-0199335
• 3-Octen-2-one stabilized with 0.1% alpha tocopherol
• Q27161905
• InChI=1/C8H14O/c1-3-4-5-6-7-8(2)9/h6-7H,3-5H2,1-2H3/b7-6+
• UNII-M26AH283XV
• ?3-OCTEN-2-ONE
• (E)-3-Octen-2-one
• AKOS015841714
• 3-Octen-2-one, (3E)-
• trans-3-Octen-2-one, >=98%, stabilized, FG
• (3E)-oct-3-en-2-one
• D91847
• 3-OCTEN-2-ONE
• trans-3-Octen-2-one
• +Expand

• MDL： MFCD00015565
• InChIKey： ZCFOBLITZWHNNC-VOTSOKGWSA-N
• Inchi： 1S/C8H14O/c1-3-4-5-6-7-8(2)9/h6-7H,3-5H2,1-2H3
• SMILES： CC(=O)/C=C/CCCC
• BRN： 1742230

Computed Properties

• Exact Mass: 126.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 126.104465066g/mol
• Heavy Atom Count: 9
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07
• Refractive Index: 1.4495 (589.3 nm 16 ºC)
• Boiling Point: 78°C/12mmHg(lit.)
• Melting Point: -66.9°C (estimate)
• Flash Point: 67.1±4.2 ºC,
• FEMA: 3416 | 3-OCTEN-2-ONE
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Color/Form: Colorless or light yellow transparent liquid.
• Solubility: Insoluble in water.
• Density: 0.833±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone